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The quest to unravel the fundamental constituents of the universe and the forces that govern

them is poised to enter a new era with the proposed construction of several next-generation

particle colliders. Following the monumental discovery of the Higgs boson at the Large Hadron

Collider (LHC), the global high-energy physics community is charting a course for even more

powerful machines to probe deeper into the mysteries of the subatomic world. At the forefront

of these ambitious projects is the Super Proton-Proton Collider (SPPC), a key component of

China's proposed Circular Electron Positron Collider (CEPC)-SPPC project.[1][2][3] This guide

provides a comprehensive comparison of the SPPC with other leading future collider proposals

—the Future Circular Collider (FCC) at CERN and the International Linear Collider (ILC)—

offering researchers, scientists, and drug development professionals a detailed overview of the

global landscape of future colliders.

The Vision for the Super Proton-Proton Collider
(SPPC)
The SPPC is envisioned as the energy-frontier machine that will succeed the CEPC, a

proposed "Higgs factory" designed for high-precision studies of the Higgs boson.[1][3][4] The

two-stage CEPC-SPPC project plans to utilize the same 100-kilometer circumference tunnel.[1]

[4] The initial phase will be the CEPC, an electron-positron collider operating at a center-of-

mass energy of 240 GeV.[5] Following the CEPC's operational period, the tunnel will house the

SPPC, a proton-proton collider designed to reach unprecedented energy levels.[6][7]
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The primary scientific goal of the SPPC is to explore new physics beyond the Standard Model.

[1][2][3] By colliding protons at extremely high energies, physicists hope to produce and study

new particles and phenomena that could shed light on enduring mysteries such as the nature

of dark matter, the origin of matter-antimatter asymmetry in the universe, and the hierarchy of

particle masses. The SPPC is designed to be a discovery machine, pushing the boundaries of

the energy frontier far beyond the capabilities of the LHC.[1]

Comparative Analysis of Future Colliders
The global strategy for future high-energy physics research involves a complementary

approach, with different types of colliders offering unique capabilities. The main alternatives to

the SPPC are CERN's Future Circular Collider (FCC) and the International Linear Collider

(ILC), with a potential site in Japan.

The FCC project at CERN shares a similar two-stage approach with the CEPC-SPPC concept.

[8][9] The first stage, FCC-ee, would be an electron-positron collider for high-precision

measurements, followed by a proton-proton collider, FCC-hh, in the same tunnel of

approximately 91 to 100 kilometers in circumference, aiming for a collision energy of around

100 TeV.[8][10][11][12]

In contrast, the ILC is a proposed linear electron-positron collider.[13][14][15][16] Instead of a

circular tunnel, the ILC will consist of two long linear accelerators that will collide electrons and

positrons head-on.[16] This design allows for very "clean" collision environments, ideal for

precision measurements of the Higgs boson and other known particles.[14]

The following table summarizes the key design parameters of these proposed future colliders.
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Parameter
SPPC (Super
Proton-Proton
Collider)

FCC-hh (Future
Circular Collider -
hadron)

ILC (International
Linear Collider)

Collider Type Proton-Proton Proton-Proton Electron-Positron

Circumference/Length ~100 km[1][4][6] ~90.7 km[9][10]

~20.5 km (initial) to 50

km (upgrade)[14][16]

[17]

Center-of-Mass

Energy

~75 TeV (initial), 125-

150 TeV (ultimate)[1]

[4][6]

~100 TeV[8][10][12]

250 GeV (initial),

expandable to 500

GeV - 1 TeV[13][14]

[17]

Luminosity (per IP)
~1.0 x 10^35

cm⁻²s⁻¹[1][6]

High Luminosity

(details in design

reports)

High Luminosity

(details in design

reports)

Staged Approach

Yes, following CEPC

in the same tunnel[1]

[2][3][4][6][7]

Yes, following FCC-ee

in the same tunnel[8]

[9][10][12]

Staged energy

upgrades possible[13]

[17]

Primary Physics Goal

Discovery of new

physics at the energy

frontier[1][2][3][4]

Discovery of new

physics at the energy

frontier[8]

Precision

measurements of the

Higgs boson and top

quark[14][15][17]

Experimental Methodologies and Physics Programs
The experimental programs at these future colliders are designed to be complementary,

addressing fundamental questions in particle physics from different angles.

SPPC and FCC-hh (Proton-Proton Colliders): The primary experimental method at hadron

colliders like the SPPC and FCC-hh involves colliding protons at the highest possible energies.

Protons are composite particles, and their collisions result in a complex spray of secondary

particles. By analyzing the properties and trajectories of these particles in large, sophisticated

detectors, physicists can search for signatures of new, heavy particles predicted by theories
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beyond the Standard Model, such as supersymmetry or extra spatial dimensions. The high

collision energy provides a direct path to discovering new particles with large masses.

CEPC, FCC-ee, and ILC (Electron-Positron Colliders): Electron-positron colliders provide a

much "cleaner" collision environment because electrons and positrons are elementary

particles.[14] The initial collision state is well-defined, allowing for extremely precise

measurements of the properties of known particles, particularly the Higgs boson, the W and Z

bosons, and the top quark.[8] By precisely measuring their production rates and decay modes,

scientists can search for small deviations from the predictions of the Standard Model, which

would be indirect evidence of new physics. These machines are often referred to as "Higgs

factories" due to their ability to produce millions of Higgs bosons in a clean environment.[5]

The ILC, being a linear collider, offers the unique possibility of polarizing the electron and

positron beams.[13] This capability provides an additional tool for dissecting the properties of

the produced particles and enhancing the precision of measurements.

Visualizing the Future Collider Landscape
To better understand the relationships and workflows of these proposed projects, the following

diagrams illustrate the staged approach of the circular colliders and the comparative logic of

the different collider types.

CEPC-SPPC Project (China)

FCC Project (CERN)

CEPC (e+e-)
Higgs Factory

SPPC (p-p)
Energy Frontier

Utilizes same ~100 km tunnel

FCC-ee (e+e-)
Precision Measurements

FCC-hh (p-p)
Energy Frontier

Utilizes same ~91 km tunnel

Click to download full resolution via product page
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Staged approach of the proposed circular colliders.

Future High-Energy Colliders

Circular Colliders
(Large Circumference)

Linear Collider
(Straight Path)

SPPC / FCC-hh
(Proton-Proton)
Energy Frontier

CEPC / FCC-ee
(Electron-Positron)

Precision Measurements

ILC
(Electron-Positron)

Precision Measurements

Click to download full resolution via product page

Comparison of different future collider types.

Conclusion
The Super Proton-Proton Collider represents a bold and ambitious step in the global pursuit of

fundamental knowledge. As part of the integrated CEPC-SPPC project, it offers a compelling

vision for a future discovery machine at the energy frontier. Its scientific goals are synergistic

with those of the FCC at CERN, while the ILC provides a complementary path focused on high-

precision measurements. The choice of which of these mega-science projects will ultimately be

built will depend on a complex interplay of scientific priorities, technological readiness, and

international collaboration. For researchers and professionals in related fields, understanding

the capabilities and scientific reach of each of these proposed colliders is crucial for

anticipating the future landscape of fundamental physics and the technological advancements

that will emerge from these groundbreaking endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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